Cas no 1805552-80-0 (5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine)

• Product Name: 5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine
• CAS No: 1805552-80-0
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4803983
• Update Time: 2025-10-28

5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-6-4(2-9)3-12-8(13(14)15)5(6)7(10)11/h3,7H,2H2,1H3
• InChI Key： BDXUAJGUPNOZJD-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C(F)F)=C1OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine

Comprehensive Overview of 5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No. 1805552-80-0)

5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No. 1805552-80-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining electron-withdrawing and electron-donating substituents, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine for its potential role in developing kinase inhibitors and antimicrobial agents. The difluoromethyl group is known to improve lipophilicity, a critical factor in optimizing drug permeability. Meanwhile, the nitro group offers reactivity for further functionalization, enabling the creation of diverse molecular libraries.

From a synthetic chemistry perspective, CAS No. 1805552-80-0 is often explored in cross-coupling reactions and nucleophilic substitutions. Its chloromethyl moiety allows for facile derivatization, making it a preferred choice for constructing complex heterocycles. Recent publications highlight its utility in palladium-catalyzed transformations, where it acts as a key precursor for C-C bond formation. These reactions are pivotal in designing small-molecule therapeutics targeting chronic diseases.

Environmental and regulatory considerations are also shaping the discourse around this compound. With growing emphasis on green chemistry, researchers are investigating solvent-free or aqueous-phase modifications of 5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine. Such approaches align with the Principles of Sustainable Chemistry, reducing waste and energy consumption. Additionally, computational tools like AI-driven retrosynthesis are being employed to optimize its production pathways, addressing scalability challenges.

The compound’s stability under various pH conditions has prompted studies into its formulation compatibility, particularly for oral drug delivery systems. Its methoxy group contributes to steric hindrance, which can influence crystallization behavior—a critical parameter in pharmaceutical manufacturing. These attributes make it a subject of interest in preformulation studies and polymorph screening.

In agrochemical applications, nitropyridine derivatives like this compound are investigated for their herbicidal and fungicidal properties. The difluoromethyl group enhances binding affinity to target enzymes in pests, offering a potential alternative to conventional pesticides. However, rigorous ecotoxicological assessments are underway to evaluate its environmental footprint.

Analytical characterization of CAS No. 1805552-80-0 typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm its purity and structural integrity, which are essential for reproducibility in research. Recent advancements in high-throughput screening have further accelerated its adoption in medicinal chemistry pipelines.

As the scientific community continues to explore multifunctional pyridine scaffolds, 5-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-2-nitropyridine remains at the forefront of innovation. Its synergy with emerging technologies like machine learning in chemical design underscores its relevance in modern R&D. Future directions may include its integration into bioconjugation strategies or photoaffinity labeling for proteomics studies.